molecular formula C5H5IN2 B8798506 2-Iodo-6-methylpyrazine CAS No. 58139-06-3

2-Iodo-6-methylpyrazine

Cat. No.: B8798506
CAS No.: 58139-06-3
M. Wt: 220.01 g/mol
InChI Key: HASSSRGYJWLCGK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-Iodo-6-methylpyrazine is a pyrazine derivative featuring a six-membered aromatic ring with two nitrogen atoms at the 1,4-positions, substituted with an iodine atom at position 2 and a methyl group at position 6. Pyrazines are heterocyclic compounds widely studied for their roles in pharmaceuticals, agrochemicals, and flavor chemistry .

Properties

CAS No.

 58139-06-3

Molecular Formula

 C5H5IN2

Molecular Weight

 220.01 g/mol

IUPAC Name

 2-iodo-6-methylpyrazine

InChI

 InChI=1S/C5H5IN2/c1-4-2-7-3-5(6)8-4/h2-3H,1H3

InChI Key

 HASSSRGYJWLCGK-UHFFFAOYSA-N

Canonical SMILES

 CC1=CN=CC(=N1)I

Origin of Product

 United States

Comparison with Similar Compounds

Comparison with Structural Analogs

The following table compares 2-Iodo-6-methylpyrazine with structurally similar pyrazine derivatives based on substituents, molecular properties, and applications:

Compound Name Substituents Molecular Formula Molecular Weight CAS Number Key Properties/Applications References
2-Iodo-6-methylpyrazine Iodo (C2), Methyl (C6) C₅H₅IN₂ ~220.01 (calc.) Not Available Hypothesized use in Suzuki coupling or as a halogenated intermediate. -
2-Ethenyl-6-methylpyrazine Ethenyl (C2), Methyl (C6) C₇H₈N₂ 120.16 13925-09-2 Flavoring agent (kohlrabi); soluble in water, strong basicity.
2-Ethyl-6-methylpyrazine Ethyl (C2), Methyl (C6) C₇H₁₀N₂ 122.17 67845-38-9 Structural analog with industrial applications; requires careful handling (skin/eye irritant).
2-Methoxy-6-methylpyrazine Methoxy (C2), Methyl (C6) C₆H₈N₂O 124.14 2882-21-5 Alkoxy-substituted derivative; used in flavor synthesis.
2-Hydroxy-6-methylpyrazine Hydroxy (C2), Methyl (C6) C₅H₆N₂O 126.12 20721-18-0 Pharmaceutical intermediate (e.g., antimalarial agents).
2-Amino-6-methylpyrazine Amino (C2), Methyl (C6) C₅H₇N₃ 109.13 Not Available Precursor in synthesis; reacts with chloropyrazines to form bioactive molecules.
2-Chloro-6-methylpyrazine Chloro (C2), Methyl (C6) C₅H₅ClN₂ 128.56 41110-38-7 Halogenated intermediate for nucleophilic substitution reactions.

Key Research Findings

Pharmaceutical Relevance

  • 2-Hydroxy-6-methylpyrazine is a key intermediate in antimalarial agents (e.g., imidazopyrazines) .

Featured Recommendations

Most viewed
Most popular with customers

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.

Quick Inquiry

Name

Email *

Phone

Country

Product Name

Quantity *

Message